Cas no 1173171-11-3 (ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate)

• Product Name: ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate
• CAS No: 1173171-11-3
• MF: C₁₇H₁₉F₃N₂O₅
• MW: 388.338375329971
• MDL: MFCD11099919
• CID: 5157339
• Update Time: 2025-06-13

ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 5-(benzoylamino)-2-hydroxy-6-oxo-2-(trifluoromethyl)-, ethyl ester
• ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate

• MDL： MFCD11099919
• Inchi： 1S/C17H19F3N2O5/c1-2-27-13(23)10-22-15(25)12(8-9-16(22,26)17(18,19)20)21-14(24)11-6-4-3-5-7-11/h3-7,12,26H,2,8-10H2,1H3,(H,21,24)
• InChI Key： NAWDCYIJQJNDJS-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(=O)C(NC(=O)C2=CC=CC=C2)CCC1(O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate

Introduction to Ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate (CAS No. 1173171-11-3)

Ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate, identified by its CAS number 1173171-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, multiple functional groups, and a trifluoromethyl substituent. The presence of these elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The benzamido moiety in the molecular structure is particularly noteworthy, as it is often associated with enhanced biological activity and binding affinity towards various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor interactions, making it a valuable component in the design of novel therapeutic agents. In recent years, there has been a growing interest in leveraging such structural motifs to develop drugs with improved pharmacokinetic profiles and reduced side effects.

Furthermore, the trifluoromethyl group is another key feature of this compound that contributes to its pharmacological significance. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity. These properties are particularly desirable in the development of small-molecule drugs intended for oral administration or systemic delivery. The combination of a trifluoromethyl group with other functional groups such as hydroxyl and oxo groups in Ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate suggests that this compound may exhibit a unique set of biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. In the case of Ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate, computational studies have suggested that it may possess inhibitory activity against certain enzymes and receptors relevant to human health. This hypothesis has prompted experimental investigations to validate these predictions and explore the therapeutic potential of this compound.

The synthesis of Ethyl 2-5-benzamido-2-hydroxy-6-oxo-2-(trifluoromethyl)piperidin-1-ylacetate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions and the use of specialized reagents to ensure high yield and purity. The process highlights the importance of precision and expertise in chemical synthesis, particularly when dealing with complex molecules that require multiple functional group transformations.

In the realm of drug discovery, Ethyl 2-5-benzamido-2-hydroxy-6-oxoo-piperidin-la-cetate CAS No 1173171 has been tested for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block that can be modified further to explore new chemical space. This approach aligns with the growing trend in drug development towards fragment-based design and library screening, where small molecules are used as starting points for the creation of novel therapeutic agents.

The hydroxy group present in Ethyl 2-benzamido-piperidine-aцетата CAS No 1173171 also plays a crucial role in determining its overall biological activity. Hydroxyl groups are known to influence solubility, metabolic stability, and interaction with biological targets. The strategic placement of this functional group within the molecular framework suggests that it may contribute to favorable pharmacokinetic properties, which are essential for effective drug delivery.

As research continues to evolve, new methodologies for studying the biological effects of complex molecules are being developed. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have revolutionized the way new drugs are discovered and developed. Ethyl 25-benzo-amido-piperidine-aцетата CAS No 1173171 is well-positioned to benefit from these advancements, as its unique structural features make it an attractive candidate for further investigation using these cutting-edge techniques.

The potential applications of Ethyl 25-benzo-amido-piperidine-aцетата CAS No 1173171 extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its complex structure and diverse functional groups make it a promising candidate for developing novel compounds with applications in crop protection and material science. As our understanding of molecular interactions continues to grow, so too does the potential for discovering new uses for existing compounds like Ethyl 25-benzo-amido-piperidine-aцетата CAS No 1173171.

In conclusion, Ethyl 25-benzo-amido-piperidine-aцетата CAS No 1173171 is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure, characterized by functional groups such as benzamido, hydroxy, oxo, trifluoromethyl, piperidine, ethyl, etc., makes it an attractive candidate for further exploration using both experimental and computational approaches. As our knowledge base expands and new technologies emerge, compounds like Ethyl 25-benzo-amido-piperidine-aцетата CAS No 1173171 will continue to play a vital role in advancing our understanding of disease mechanisms and developing innovative therapeutic solutions.